N-(2-chloro-4-iodophenyl)-3,5-dimethylbenzamide

• IUPAC Name: N-(2-chloro-4-iodophenyl)-3,5-dimethylbenzamide
• InChI: InChI=1S/C15H13ClINO/c1-9-5-10(2)7-11(6-9)15(19)18-14-4-3-12(17)8-13(14)16/h3-8H,1-2H3,(H,18,19)
• InChI Key: GUKWJJXYRNNXPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)NC2=C(C=C(C=C2)I)Cl)C
• Molecular Formula: C15H13ClINO
• Molecular Weight: 385.62 g/mol

Description

N-(2-chloro-4-iodophenyl)-3,5-dimethylbenzamide is an organic compound belonging to the class of benzamides It is characterized by the presence of a chloro and iodo substituent on the phenyl ring, along with two methyl groups on the benzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-chloro-4-iodophenyl)-3,5-dimethylbenzamide typically involves the reaction of 2-chloro-4-iodoaniline with 3,5-dimethylbenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane under reflux conditions. The product is then purified through recrystallization or column chromatography.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow synthesis techniques to enhance yield and purity. The use of automated reactors and optimized reaction conditions can lead to efficient large-scale production.

Chemical Reactions Analysis

Types of Reactions

N-(2-chloro-4-iodophenyl)-3,5-dimethylbenzamide can undergo various chemical reactions, including:

Substitution Reactions: The chloro and iodo groups can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives.

Coupling Reactions: It can participate in coupling reactions such as Suzuki or Heck coupling to form more complex molecules.

Common Reagents and Conditions

Substitution: Reagents like sodium methoxide or potassium tert-butoxide in polar solvents.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Coupling: Palladium catalysts in the presence of bases like potassium carbonate.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted benzamides, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

N-(2-chloro-4-iodophenyl)-3,5-dimethylbenzamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique chemical structure.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(2-chloro-4-iodophenyl)-3,5-dimethylbenzamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(2-chloro-4-iodophenyl)acetamide
• N-(2-chloro-4-iodophenyl)-2-methylpropanamide
• N-(2-chloro-4-iodophenyl)-4-methoxybenzamide

Uniqueness

N-(2-chloro-4-iodophenyl)-3,5-dimethylbenzamide is unique due to the presence of both chloro and iodo substituents on the phenyl ring, along with two methyl groups on the benzamide moiety. This combination of substituents imparts distinct chemical and biological properties, making it a valuable compound for various research applications.